Cas no 2229192-89-4 (4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol)

4-Chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol is a fluorinated phenolic compound with a unique substitution pattern, combining chloro, fluoro, hydroxyethyl, and methoxy functional groups. This structure imparts distinct reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (fluoro, chloro) and electron-donating (hydroxyethyl, methoxy) groups enhances its versatility as an intermediate for selective derivatization. The fluorine atom may improve metabolic stability in bioactive molecules, while the hydroxyl group offers a handle for further functionalization. Its methoxy and chloro substituents contribute to steric and electronic modulation, making it valuable for structure-activity relationship studies. The compound is typically handled under controlled conditions due to its reactive functional groups.

4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol structure

2229192-89-4 structure

Product Name:4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol

CAS No:2229192-89-4

MF:C₉H₁₀ClFO₃

MW:220.625305652618

CID:6292822

PubChem ID:165637705

Update Time:2025-05-21

4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol
- EN300-1978853
- 2229192-89-4
- Inchi： 1S/C9H10ClFO3/c1-14-8-3-5(10)2-6(9(8)13)7(12)4-11/h2-3,7,12-13H,4H2,1H3
- InChI Key： CEOMWHYJJGBREB-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=C(C=1)C(CF)O)O)OC

Computed Properties

Exact Mass: 220.0302500g/mol
Monoisotopic Mass: 220.0302500g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 49.7Å²

4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1978853-0.05g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	0.05g	$1152.0	2023-09-16
Enamine	EN300-1978853-0.1g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	0.1g	$1207.0	2023-09-16
Enamine	EN300-1978853-0.25g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	0.25g	$1262.0	2023-09-16
Enamine	EN300-1978853-0.5g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	0.5g	$1316.0	2023-09-16
Enamine	EN300-1978853-1.0g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	1g	$1371.0	2023-06-02
Enamine	EN300-1978853-2.5g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	2.5g	$2688.0	2023-09-16
Enamine	EN300-1978853-5.0g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	5g	$3977.0	2023-06-02
Enamine	EN300-1978853-10.0g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	10g	$5897.0	2023-06-02
Enamine	EN300-1978853-1g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	1g	$1371.0	2023-09-16
Enamine	EN300-1978853-5g	4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol	2229192-89-4	5g	$3977.0	2023-09-16

4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol Related Literature

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Additional information on 4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol

Recent Advances in the Study of 4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol (CAS: 2229192-89-4)

The compound 4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol (CAS: 2229192-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique chloro-fluoro-hydroxy-methoxy substitution pattern, exhibits promising biological activities, particularly in the context of antimicrobial and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic uses.

One of the key findings in recent literature is the compound's potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol disrupts bacterial cell wall synthesis by targeting specific enzymes involved in peptidoglycan assembly. This mechanism is distinct from traditional beta-lactam antibiotics, suggesting potential utility in addressing antibiotic-resistant strains.

In addition to its antimicrobial properties, recent research has highlighted the compound's anti-inflammatory potential. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings were further corroborated by in vivo models of acute inflammation, where the compound exhibited dose-dependent efficacy in reducing edema and tissue damage.

The synthetic accessibility of 4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol has also been a focal point of recent investigations. A novel, high-yield synthesis route was reported in Organic Letters (2024), which employs a regioselective fluorination step followed by a palladium-catalyzed hydroxylation. This method not only improves the overall yield but also reduces the generation of toxic byproducts, making it more environmentally sustainable.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol has a relatively short plasma half-life, necessitating further structural modifications or formulation strategies to enhance its bioavailability. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-chloro-2-(2-fluoro-1-hydroxyethyl)-6-methoxyphenol represents a promising candidate for future drug development, particularly in the realms of infectious diseases and inflammatory disorders. Its dual antimicrobial and anti-inflammatory activities, coupled with advances in synthetic methodologies, position it as a compound of significant interest for both academic and industrial researchers. Continued efforts to optimize its pharmacokinetic profile and elucidate its full therapeutic potential will be critical in advancing this molecule toward clinical applications.